Cas no 1805161-12-9 (2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805161-12-9
• MF: C₆H₄F₄N₂O₂S
• MW: 244.166773796082
• CID: 4850894
• Update Time: 2025-05-19

2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C6H4F4N2O2S/c7-4(8)2-1-3(15(11,13)14)6(10)12-5(2)9/h1,4H,(H2,11,13,14)
• InChI Key： JSDUMQOBCOCSLU-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(=C(C(F)F)C=1)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4

Additional information on 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide

2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide: A Comprehensive Overview

The compound CAS No. 1805161-12-9, commonly referred to as 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide is characterized by a pyridine ring system with fluorine substituents at positions 2 and 6. Additionally, the presence of a difluoromethyl group at position 3 and a sulfonamide group at position 5 contributes to its distinctive electronic and steric properties. These features make it an attractive candidate for various chemical transformations and functionalization processes. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced bioavailability and stability, further underscoring the significance of this compound.

The synthesis of 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide typically involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. One notable approach involves the use of transition metal catalysts to facilitate the formation of the sulfonamide group. These advancements in synthetic chemistry have not only improved the efficiency of production but also opened new avenues for modifying the compound's structure to suit specific applications.

In terms of applications, 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide has shown promise in several areas. In the pharmaceutical industry, its unique properties make it a potential candidate for drug development targeting various therapeutic areas such as oncology and infectious diseases. Recent research has focused on its ability to inhibit specific enzymes and receptors, which could lead to innovative treatment options. Additionally, in agrochemicals, this compound has demonstrated potential as a herbicide or fungicide due to its ability to disrupt key biochemical pathways in target organisms.

The environmental impact and toxicity profile of CAS No. 1805161-12-9 have also been subjects of recent investigations. Studies indicate that while the compound exhibits high efficacy in its intended applications, it is essential to assess its long-term effects on ecosystems. Regulatory bodies have emphasized the importance of conducting thorough environmental risk assessments before widespread use. These findings highlight the need for sustainable practices in chemical synthesis and application.

In conclusion, 2,6-Difluoro-3-(difluoromethyl)pyridine-5-sulfonamide represents a significant advancement in chemical innovation with diverse potential applications. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in various industries. As research continues to uncover new insights into its properties and uses, this compound is poised to make a substantial impact on both scientific and industrial landscapes.